Cas no 2229276-11-1 (tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• CAS No: 2229276-11-1
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6365072
• PubChem ID: 165827411
• Update Time: 2025-05-22

tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• 2229276-11-1
• EN300-1886577

• Inchi： 1S/C14H24N4O2/c1-5-17-10-15-8-12(17)11-9-18(7-6-16-11)13(19)20-14(2,3)4/h8,10-11,16H,5-7,9H2,1-4H3
• InChI Key： ABDKDYZSADOFKY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CN=CN2CC)C1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS: 2229276-11-1): Recent Advances and Applications

In recent years, the compound tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS: 2229276-11-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-piperazine scaffold, has shown promising potential in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules targeting various diseases. Recent studies have explored its applications in medicinal chemistry, highlighting its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate as a building block for kinase inhibitors. The research demonstrated that this compound could be efficiently modified to yield derivatives with high selectivity for specific kinase targets, such as those involved in cancer signaling pathways. The study emphasized the compound's versatility and its potential to serve as a scaffold for the design of next-generation kinase inhibitors with improved pharmacokinetic properties.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the use of this compound in the development of antimicrobial agents. Researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain modifications to the imidazole ring could enhance antibacterial efficacy, suggesting a promising avenue for addressing the global challenge of antimicrobial resistance.

In addition to its applications in drug discovery, tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate has also been investigated for its potential in chemical biology. A recent study in ACS Chemical Biology utilized this compound as a probe to study protein-protein interactions in cellular signaling pathways. The findings provided insights into the mechanistic basis of certain diseases, paving the way for the development of targeted therapies.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound for industrial applications. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as highlighted in a 2023 review in Organic Process Research & Development. These advancements are critical for ensuring the compound's viability in large-scale pharmaceutical production.

In conclusion, tert-butyl 3-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS: 2229276-11-1) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to antimicrobial research, underscoring its potential to contribute to the advancement of modern medicine. Future research will likely focus on further elucidating its mechanistic roles and expanding its utility in therapeutic design.